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Formulation Strategies for Aqueous Solubility of
3,4,5-TriCQA

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3,4,5-Tricaffeoylquinic acid

CAS No.: 86632-03-3

Cat. No.: S515999

The table below summarizes several formulation strategies you can employ, with detailed preparation

methods following.

Formulation Key Components & Notes on Application & Expected

Type Concentration Ranges Outcome

Injection DMSO (10%), Tween 80 (5%), Suitable for IP/IV/IM/SC injection; stable for
Formulation 1 Saline (85%) short-term use.

[1]

Injection DMSO (10%), PEG300 (40%), A more complex co-solvent system to
Formulation 2 Tween 80 (5%), Saline (45%) improve solubility and stability.

[1]

Injection DMSO (10%), 20% SBE-B-CD in Uses sulfobutyl ether beta-cyclodextrin
Formulation 4 Saline (90%) (SBE-B-CD), a common complexing agent
[1] for poorly soluble drugs.

Oral 0.5% Carboxymethylcellulose Forms a suspension for oral administration
Formulation 1 Sodium (CMC Na) in animal studies.

[1]
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Detailed Protocol for Injection Formulations

Here is a step-by-step guide for preparing a typical injection formulation, using Injection Formulation 1
(DMSO : Tween 80 : Saline = 10 : 5 : 85) as an example [1]:

¢ Prepare Stock Solution: Dissolve 25 mg of 3,4,5-TriCQA in 100 pL of anhydrous DMSO to create a

250 mg/mL concentrated stock solution.

¢ Add Surfactant: To the 100 yL DMSO stock solution, add 50 yL of Tween 80. Mix well to ensure
homogeneity.

¢ Dilute to Final Volume: Add 850 pL of physiological saline (0.9% sodium chloride) to the
DMSO/Tween 80 mixture. Vortex or stir thoroughly to obtain a clear final solution with a concentration
of 25 mg/mL.

¢ Final Check: Visually inspect the solution for clarity. The solution is now ready for in vivo
administration (e.g., intraperitoneal, intravenous, intramuscular, or subcutaneous injection).

> Note: Other formulations follow a similar logic: first creating a concentrated stock in a primary solvent
like DMSO or ethanol, then mixing with secondary solvents (PEG300, castor oil) and/or surfactants
(Cremophor), and finally diluting with an aqueous phase (saline) [1]. For oral suspensions, the compound is

directly suspended in a viscous aqueous solution like 0.5% CMC Na [1].

Sample Preparation Workflow for Solubility Screening

The following diagram outlines a logical workflow for testing and selecting the best solubility formulation

for your specific application.
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Determine Administration Need

Oral Administration Injection Administration In Vitro Assays

Use Oral Formulation 1: Select an Injection Formulation Use DMSO Stock Solution
Suspend in 0.5% CMC Na (e.g., Formulation 1, 2, or 4) (Dilute in assay buffer)

Test Formulation
(Clarity & Stability)

Success! Precipitation

Proceed with Experiment or Instability Re-test

Troubleshoot:
- Try a different formulation
- Adjust solvent ratios
- Use a cyclodextrin

Click to download full resolution via product page

Key Considerations for Researchers

e Start with DMSO: For most in vitro assays, begin by creating a concentrated stock solution in high-
purity DMSO. This stock can then be diluted into your aqueous assay buffer [1].
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e Beware of "Stock Solution Blunders": A common pitfall is adding too much of the concentrated
stock to the aqueous buffer, causing the compound to crash out. Perform serial dilutions when
possible.

¢ Light Sensitivity: 3,4,5-TriCQA and related compounds require protection from light during storage
and experimental procedures to prevent degradation [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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